![molecular formula C17H17N3O3S2 B6431514 4-methoxy-N-{2-[2-(pyridin-3-yl)-1,3-thiazol-4-yl]ethyl}benzene-1-sulfonamide CAS No. 863511-97-1](/img/structure/B6431514.png)
4-methoxy-N-{2-[2-(pyridin-3-yl)-1,3-thiazol-4-yl]ethyl}benzene-1-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-Methoxy-N-{2-[2-(pyridin-3-yl)-1,3-thiazol-4-yl]ethyl}benzene-1-sulfonamide (MEPTS) is a novel compound synthesized from the reaction of 4-methoxybenzenesulfonamide and 2-chloro-N-{2-[2-(pyridin-3-yl)-1,3-thiazol-4-yl]ethyl}acetamide. MEPTS has been studied for its potential applications in the fields of medicinal chemistry and organic synthesis. Research into the compound has revealed its potential as a drug candidate, as well as its ability to act as a reagent in various laboratory experiments.
Scientific Research Applications
4-methoxy-N-{2-[2-(pyridin-3-yl)-1,3-thiazol-4-yl]ethyl}benzene-1-sulfonamide has been studied for its potential applications in the fields of medicinal chemistry and organic synthesis. In medicinal chemistry, 4-methoxy-N-{2-[2-(pyridin-3-yl)-1,3-thiazol-4-yl]ethyl}benzene-1-sulfonamide has been studied as a potential drug candidate for treating certain diseases, such as cancer and HIV. In organic synthesis, 4-methoxy-N-{2-[2-(pyridin-3-yl)-1,3-thiazol-4-yl]ethyl}benzene-1-sulfonamide has been studied as a reagent for various laboratory experiments.
Mechanism of Action
4-methoxy-N-{2-[2-(pyridin-3-yl)-1,3-thiazol-4-yl]ethyl}benzene-1-sulfonamide has been studied for its potential ability to act as an inhibitor of certain enzymes, such as tyrosine kinase and cyclooxygenase-2. It has been shown to inhibit the activity of these enzymes, which can lead to the inhibition of certain biochemical pathways and physiological processes.
Biochemical and Physiological Effects
4-methoxy-N-{2-[2-(pyridin-3-yl)-1,3-thiazol-4-yl]ethyl}benzene-1-sulfonamide has been studied for its potential effects on biochemical pathways and physiological processes. Studies have shown that 4-methoxy-N-{2-[2-(pyridin-3-yl)-1,3-thiazol-4-yl]ethyl}benzene-1-sulfonamide can inhibit the activity of certain enzymes, such as tyrosine kinase and cyclooxygenase-2. Inhibition of these enzymes can lead to the inhibition of certain biochemical pathways and physiological processes. For example, 4-methoxy-N-{2-[2-(pyridin-3-yl)-1,3-thiazol-4-yl]ethyl}benzene-1-sulfonamide has been shown to inhibit the production of inflammatory mediators, such as prostaglandins, which can lead to anti-inflammatory effects.
Advantages and Limitations for Lab Experiments
4-methoxy-N-{2-[2-(pyridin-3-yl)-1,3-thiazol-4-yl]ethyl}benzene-1-sulfonamide has several advantages for use in laboratory experiments. It is a relatively inexpensive reagent and is easy to synthesize. Additionally, it is relatively stable in aqueous solutions and can be stored for extended periods of time. However, 4-methoxy-N-{2-[2-(pyridin-3-yl)-1,3-thiazol-4-yl]ethyl}benzene-1-sulfonamide is also limited in its use in laboratory experiments. It is not soluble in organic solvents, which can limit its use in certain experiments. Additionally, 4-methoxy-N-{2-[2-(pyridin-3-yl)-1,3-thiazol-4-yl]ethyl}benzene-1-sulfonamide can be toxic if ingested, so caution should be taken when handling the compound.
Future Directions
4-methoxy-N-{2-[2-(pyridin-3-yl)-1,3-thiazol-4-yl]ethyl}benzene-1-sulfonamide has potential applications in the fields of medicinal chemistry and organic synthesis. In medicinal chemistry, further research is needed to determine the efficacy of 4-methoxy-N-{2-[2-(pyridin-3-yl)-1,3-thiazol-4-yl]ethyl}benzene-1-sulfonamide as a drug candidate for treating certain diseases, such as cancer and HIV. In organic synthesis, further research is needed to determine the potential applications of 4-methoxy-N-{2-[2-(pyridin-3-yl)-1,3-thiazol-4-yl]ethyl}benzene-1-sulfonamide as a reagent in various laboratory experiments. Additionally, further research is needed to determine the potential effects of 4-methoxy-N-{2-[2-(pyridin-3-yl)-1,3-thiazol-4-yl]ethyl}benzene-1-sulfonamide on biochemical pathways and physiological processes. Finally, further research is needed to determine the safety and toxicity of 4-methoxy-N-{2-[2-(pyridin-3-yl)-1,3-thiazol-4-yl]ethyl}benzene-1-sulfonamide in humans.
Synthesis Methods
4-methoxy-N-{2-[2-(pyridin-3-yl)-1,3-thiazol-4-yl]ethyl}benzene-1-sulfonamide is synthesized from the reaction of 4-methoxybenzenesulfonamide and 2-chloro-N-{2-[2-(pyridin-3-yl)-1,3-thiazol-4-yl]ethyl}acetamide in an aqueous solution. The reaction is catalyzed by an acid, such as hydrochloric acid, and is conducted at room temperature. The reaction yields a white solid which is then purified by recrystallization.
properties
IUPAC Name |
4-methoxy-N-[2-(2-pyridin-3-yl-1,3-thiazol-4-yl)ethyl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N3O3S2/c1-23-15-4-6-16(7-5-15)25(21,22)19-10-8-14-12-24-17(20-14)13-3-2-9-18-11-13/h2-7,9,11-12,19H,8,10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DQZJTVYWHHCSGU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)S(=O)(=O)NCCC2=CSC(=N2)C3=CN=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-methoxy-N-(2-(2-(pyridin-3-yl)thiazol-4-yl)ethyl)benzenesulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.